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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276

Essential Safety and Handling Guide for 3-
Amino-2-oxazolidinone-d4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3-Amino-2-oxazolidinone-d4. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier:

Product Name: 3-Amino-2-oxazolidinone-d4

CAS Number: 1188331-23-8[1]

Molecular Formula: C3H2D4N202[1]

Molecular Weight: 106.12 g/mol [2]
Hazard Identification and Precautionary Statements:
3-Amino-2-oxazolidinone-d4 is classified with the following hazards:

e Harmful if swallowed (Acute toxicity, Oral - Category 4).[1]
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o Causes skin irritation (Skin corrosion/irritation - Category 2).[2]

o Causes serious eye irritation (Serious eye damage/eye irritation - Category 2).[2]

o May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation).[2]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity - Category 1, Chronic

aquatic toxicity - Category 1).[1]

Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling 3-Amino-2-

oxazolidinone-dA4.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
preferred. Wear two pairs
when compounding,
administering, and disposing of
the substance.[3][4]

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact.[3]

Respiratory Protection

N95 or higher rated respirator

Required to prevent inhalation

of dust or aerosols.

Body Protection

Laboratory coat or disposable

gown

A disposable gown made of
low-permeability fabric with a
solid front, long sleeves, and
tight-fitting cuffs is

recommended.[3][4]

Foot Protection

Closed-toe shoes

Standard laboratory practice.

Operational Plan for Handling:
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A systematic approach is essential for the safe handling of 3-Amino-2-oxazolidinone-d4. The
following workflow outlines the key steps from preparation to post-handling procedures.

Workflow for Handling 3-Amino-2-oxazolidinone-d4

Preparation

Review Safety Data Sheet (SDS)

i

Don appropriate PPE

i

Prepare ventilated workspace (fume hood)

Handling
Y

Weigh the required amount

'

Dissolve in appropriate solvent

i

Transfer solution

Post-Handling

Decontaminate work surfaces

Dispose of waste

Doff PPE correctly

Wash hands thoroughly
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Click to download full resolution via product page
Caption: A step-by-step workflow for the safe handling of 3-Amino-2-oxazolidinone-d4.
Experimental Protocols:
1. Preparation and Weighing:

» Always handle 3-Amino-2-oxazolidinone-d4 within a certified chemical fume hood to avoid
inhalation of dust.[1]

o Before handling, ensure all required PPE is correctly donned.
e Use a calibrated analytical balance for weighing.

o To minimize dust generation, handle the solid form gently.

2. Dissolution:

e If preparing a solution, add the solvent to the weighed 3-Amino-2-oxazolidinone-d4 slowly
to avoid splashing.

e The substance can be stored in a solvent at -80°C.[1]

3. Storage:

o Store 3-Amino-2-oxazolidinone-d4 powder in a tightly sealed container at -20°C.[1]
e Solutions should be stored at -80°C.[1][5]

o Keep the container in a cool, well-ventilated area away from direct sunlight and sources of
ignition.[1]

Disposal Plan:

Proper disposal of 3-Amino-2-oxazolidinone-d4 and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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Solid Waste: Collect any unused solid 3-Amino-2-oxazolidinone-d4 and contaminated
materials (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste
container.

Ligquid Waste: Collect solutions containing 3-Amino-2-oxazolidinone-d4 in a separate,
labeled hazardous waste container. Do not mix with other solvent waste unless compatible.

Contaminated PPE: Dispose of used gloves, gowns, and other contaminated disposable
PPE in a designated hazardous waste container.

. Disposal Procedure:
All waste must be disposed of through an approved waste disposal plant.[1]
Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of 3-Amino-2-oxazolidinone-d4 down the drain or in regular trash.[6]

Emergency Procedures:
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Situation Action

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing. Seek medical attention.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[11[6]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o . i .
artificial respiration. Seek immediate medical

attention.[6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . :
unconscious person. Call a poison control

center or doctor immediately.[1][6]

Evacuate the area. Wear full PPE, including
respiratory protection. Cover the spill with an
absorbent, non-combustible material (e.g., sand,
Spill earth). Collect the material in a sealed container
for disposal. Decontaminate the spill area with a
suitable solvent (e.g., alcohol) and then wash

with soap and water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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